Cas no 2172267-56-8 (3-oxo-8-(propan-2-yl)-2-oxaspiro4.5decan-1-ylmethanesulfonamide)

• Product Name: 3-oxo-8-(propan-2-yl)-2-oxaspiro4.5decan-1-ylmethanesulfonamide
• CAS No: 2172267-56-8
• MF: C₁₃H₂₃NO₄S
• MW: 289.391022920609
• CID: 5864305
• PubChem ID: 165501982
• Update Time: 2025-07-12

3-oxo-8-(propan-2-yl)-2-oxaspiro4.5decan-1-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-oxo-8-(propan-2-yl)-2-oxaspiro4.5decan-1-ylmethanesulfonamide
• [3-oxo-8-(propan-2-yl)-2-oxaspiro[4.5]decan-1-yl]methanesulfonamide
• EN300-1479236
• 2172267-56-8

• Inchi： 1S/C13H23NO4S/c1-9(2)10-3-5-13(6-4-10)7-12(15)18-11(13)8-19(14,16)17/h9-11H,3-8H2,1-2H3,(H2,14,16,17)
• InChI Key： QPISSZUTBRBHEQ-UHFFFAOYSA-N
• SMILES： S(CC1C2(CC(=O)O1)CCC(C(C)C)CC2)(N)(=O)=O

Computed Properties

• Exact Mass: 289.13477939g/mol
• Monoisotopic Mass: 289.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 94.8Ų

Additional information on 3-oxo-8-(propan-2-yl)-2-oxaspiro4.5decan-1-ylmethanesulfonamide

Introduction to 3-oxo-8-(propan-2-yl)-2-oxaspiro4.5decan-1-ylmethanesulfonamide (CAS No. 2172267-56-8)

3-oxo-8-(propan-2-yl)-2-oxaspiro4.5decan-1-ylmethanesulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This spirocyclic sulfonamide derivative, identified by the CAS number 2172267-56-8, represents a promising candidate for further exploration in medicinal chemistry and drug development. The compound's intricate molecular framework, featuring a spirocyclic core and a sulfonamide functional group, positions it as a potential scaffold for designing novel bioactive molecules.

The molecular structure of 3-oxo-8-(propan-2-yl)-2-oxaspiro4.5decan-1-ylmethanesulfonamide encompasses several key features that contribute to its pharmacological relevance. The spirocyclic linkage between the oxaspiro ring system and the decane chain introduces rigidity, which can enhance binding affinity and selectivity in biological targets. Additionally, the presence of a sulfonamide moiety at the C1 position provides a hydrogen bond donor/acceptor capability, facilitating interactions with biological receptors. The 3-oxo group further modulates the electronic properties of the molecule, influencing its reactivity and potential interactions with biological systems.

In recent years, there has been growing interest in spirocyclic compounds due to their potential advantages over conventional drug molecules. These include improved metabolic stability, enhanced solubility, and reduced susceptibility to enzymatic degradation. The specific configuration of 3-oxo-8-(propan-2-yl)-2-oxaspiro4.5decan-1-ylmethanesulfonamide makes it an attractive candidate for further investigation in the development of small-molecule drugs targeting various therapeutic areas.

One of the most compelling aspects of this compound is its structural versatility, which allows for modifications at multiple positions while retaining its core pharmacophoric features. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly alter biological activity. For instance, the propan-2-yl substituent at the 8-position introduces lipophilicity, which can influence membrane permeability and oral bioavailability. By strategically modifying this substituent or other parts of the molecule, researchers can fine-tune its pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry have enabled more efficient screening and design of bioactive molecules like 3-oxo-8-(propan-2-yl)-2-oxaspiro4.5decan-1-ylmethanesulfonamide. Molecular modeling techniques have been employed to predict binding affinities and optimize interactions with target proteins. These computational approaches have accelerated the discovery process by allowing virtual testing of various structural modifications before experimental synthesis.

The sulfonamide functional group is particularly noteworthy due to its widespread use in drug design. Sulfonamides are known for their ability to form stable hydrogen bonds with biological targets, making them valuable in creating high-affinity ligands. In addition, sulfonamides exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant effects. The incorporation of a sulfonamide moiety into 3-oxyo-propanal-decane-spiro-sulfonamide (a conceptual name derived from its components) may confer similar therapeutic benefits while offering new mechanisms of action.

Current research in medicinal chemistry increasingly focuses on developing molecules with multifunctional properties— compounds that can address multiple targets or exhibit synergistic effects. The structural complexity of 3-oxy-propanal-decane-spiro-sulfonamide (CAS No. 2172267–56–8) suggests its potential as a multifaceted scaffold for such applications. By leveraging its diverse functional groups and rigid spirocyclic core, researchers may uncover novel therapeutic strategies for complex diseases.

The synthesis of complex organic molecules like 3-oxy-propanal-decane-spiro-sulfonamide presents both challenges and opportunities for synthetic chemists. Advanced synthetic methodologies have been developed to construct intricate molecular frameworks efficiently. Techniques such as transition-metal-catalyzed reactions, asymmetric synthesis, and flow chemistry have enabled the rapid assembly of complex structures while maintaining high yields and purity.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. Spirocyclic compounds are known for their unique physical properties, including optical activity and thermal stability, making them valuable in specialty materials development. Additionally, sulfonamides find use in agrochemical formulations due to their bioactivity against pests and pathogens.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with these systems more effectively. The study of 3-oxy-propanal-decane-spiro-sulfonamide (CAS No 2172267–56–8) contributes to this ongoing effort by providing insights into structure-function relationships within complex molecular frameworks

This research not only advances our knowledge but also opens new avenues for therapeutic innovation by exploring novel chemical entities with tailored properties

In conclusion,3-oxy-propanal-decane-spiro-sulfonamide represents a fascinating subject for further investigation due to its unique structural features

The combination of a spirocyclic core

a sulfonamide moiety

and strategic substituents positions it as a promising candidate for developing next-generation bioactive molecules

Future studies should focus on elucidating its biological activity

further optimizing its pharmacokinetic profile

and exploring potential applications across various fields